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Compound of Interest

Compound Name: H-Leu-ile-OH

Cat. No.: B151301 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the dipeptide H-Leu-Ile-
OH (L-leucyl-L-isoleucine), covering its chemical structure, physicochemical properties,

synthesis, and analytical characterization. This document also explores its potential biological

significance, particularly in the context of cell signaling pathways.

Chemical Structure and Properties
H-Leu-Ile-OH is a dipeptide composed of the essential amino acids L-leucine and L-isoleucine,

linked by a peptide bond. Its structure is characterized by the presence of hydrophobic isobutyl

and sec-butyl side chains, contributing to its overall nonpolar nature.

Chemical Structure Visualization:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b151301?utm_src=pdf-interest
https://www.benchchem.com/product/b151301?utm_src=pdf-body
https://www.benchchem.com/product/b151301?utm_src=pdf-body
https://www.benchchem.com/product/b151301?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Structure of H-Leu-Ile-OH
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Caption: 2D representation of the H-Leu-Ile-OH molecule.
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Physicochemical Properties:

A summary of the key physicochemical properties of H-Leu-Ile-OH is presented in the table

below. These values are crucial for understanding its behavior in various experimental and

biological contexts.

Property Value Source

Molecular Formula C₁₂H₂₄N₂O₃ PubChem[1]

Molecular Weight 244.33 g/mol PubChem[1]

IUPAC Name

(2S,3S)-2-[[(2S)-2-amino-4-

methylpentanoyl]amino]-3-

methylpentanoic acid

PubChem[1]

CAS Number 36077-41-5 PubChem[1]

Predicted pKa (Strongest

Acidic)
4.11 FooDB[2]

Predicted pKa (Strongest

Basic)
8.43 FooDB[2]

Predicted Water Solubility 3.25 g/L FooDB[2]

Predicted LogP -0.89 FooDB[2]

Experimental Protocols
This section outlines detailed methodologies for the synthesis, purification, and characterization

of H-Leu-Ile-OH.

Synthesis of H-Leu-Ile-OH
The synthesis of H-Leu-Ile-OH can be achieved through either solid-phase peptide synthesis

(SPPS) or solution-phase synthesis. SPPS is generally preferred for its efficiency and ease of

purification.

2.1.1. Solid-Phase Peptide Synthesis (SPPS) Protocol
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This protocol is based on the widely used Fmoc/tBu strategy.

Workflow for Solid-Phase Peptide Synthesis of H-Leu-Ile-OH:
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Start with Fmoc-Ile-Wang Resin

Fmoc Deprotection
(20% Piperidine in DMF)

Washing
(DMF, DCM, MeOH)

Coupling with Fmoc-Leu-OH
(HBTU/HOBt, DIPEA in DMF)

Washing
(DMF, DCM, MeOH)

Final Fmoc Deprotection
(20% Piperidine in DMF)

Washing
(DMF, DCM, MeOH)

Cleavage from Resin
(TFA/TIS/H₂O cocktail)

Precipitation & Washing
(Cold Diethyl Ether)

Purification
(RP-HPLC)

Characterization
(MS, NMR)
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Proposed mTOR Signaling by H-Leu-Ile-OH

H-Leu-Ile-OH
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Active mTORC1

Activated by Rheb

Protein Synthesis
(e.g., p70S6K, 4E-BP1 phosphorylation)
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Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b151301?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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